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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures of strontium
thiosulphate hydrates, focusing on the monohydrate and pentahydrate forms. It includes
detailed crystallographic data, experimental protocols for synthesis and analysis, and
visualizations of key experimental workflows.

Introduction

Strontium thiosulphate (SrS:203) exists in hydrated forms, with the monohydrate
(SrS203-H20) and pentahydrate (SrS203-5H20) being the most well-characterized. The
arrangement of water molecules and the coordination environment of the strontium ion
significantly influence the crystal packing and physicochemical properties of these compounds.
Understanding these structures is crucial for applications in various fields, including materials
science and pharmaceuticals.

Crystal Structure Analysis

The crystal structures of strontium thiosulphate monohydrate and pentahydrate have been
determined by single-crystal X-ray diffraction. A summary of their crystallographic data is
presented below.

Quantitative Crystallographic Data
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The following tables summarize the key crystallographic parameters for strontium
thiosulphate monohydrate and pentahydrate.

Table 1: Crystal Data and Structure Refinement for Strontium Thiosulphate Monohydrate
(SrS203-H20)[1]

Parameter Value
Chemical Formula SrS203-H20
Formula Weight 217.76 g/mol
Crystal System Triclinic
Space Group P-1

a (A 4.6858 (2)

b (A) 5.9178 (3)

c (A) 9.0167 (4)
a (°) 84.889 (2)

B (°) 87.284 (2)

y () 80.785 (2)
Volume (A3) 245.68 (2)
4 2

Density (calculated) (g/cm3) 2.944
Absorption Coefficient (u) (mm~1) 11.72
Temperature (K) 297

Table 2: Crystal Data and Structure Refinement for Strontium Thiosulphate Pentahydrate
(SrS203-5H20)[2][3][4]
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Parameter Value
Chemical Formula SrS203-5H20
Formula Weight 289.82 g/mol
Crystal System Monoclinic
Space Group C2/c

a (A) 24.220 (3)

b (A) 7.213 (1)

c (A 12.012 (2)
B(°) 103.58 (2)
Volume (A3) 2038.2 (5)

z 8

Density (calculated) (g/cm3) 1.888
Temperature (K) 293

Data for Strontium Thiosulphate Pentahydrate is based on the findings of Held & Bohaty
(2004) as cited in subsequent literature.[2][3][4]

Structural Commentary

Strontium Thiosulphate Monohydrate (SrS203-H20): The crystal structure of the
monohydrate consists of layers parallel to the crystallographic ab plane.[5][6] The strontium ion
(Sr2*) is in an [8+1] coordination environment, bonded to six oxygen atoms and two sulfur
atoms from the thiosulphate anions, and one oxygen atom from a water molecule.[5][6] The
thiosulphate anions act as both bidentate and monodentate ligands. These layers are
interconnected by hydrogen bonds involving the water molecules and the thiosulphate anions.

[5]16]

Strontium Thiosulphate Pentahydrate (SrS203-5H20): In the pentahydrate, the strontium ion
is coordinated by water molecules and oxygen atoms from the thiosulphate anions. The
presence of a larger number of water molecules leads to a more complex hydrogen-bonding
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network compared to the monohydrate. The structural framework of the pentahydrate is closely
related to that of the monohydrate, with the additional water molecules occupying positions
between the layers, leading to a larger unit cell volume.[1]

Experimental Protocols

This section details the methodologies for the synthesis of strontium thiosulphate hydrates
and the analytical techniques used for their characterization.

Synthesis of Strontium Thiosulphate Hydrates
3.1.1. Synthesis of Strontium Thiosulphate Monohydrate (SrS203-H20)[5]

Preparation of Solutions: Prepare an aqueous solution of sodium thiosulphate pentahydrate
(Na2S203-5H20) and an aqueous solution of strontium nitrate (Sr(NOs)2).

Crystallization: Mix the two solutions. Store the resulting solution at room temperature and
allow the solvent to evaporate slowly over several months.

Isolation of Crystals: Single crystals of SrS203-H20 will form in the highly concentrated
solution. Isolate the crystals from the mother liquor. Byproducts such as NaNOs and
unreacted Sr(NOs)2 may also crystallize.

3.1.2. Synthesis of Strontium Thiosulphate Pentahydrate (SrS203-5H20)[2]

Reaction Mixture: Prepare aqueous solutions of sodium thiosulphate (Na=S20s) and
strontium nitrate (Sr(NO3)z2).

Crystallization Conditions: Combine the solutions. The pentahydrate is reported to crystallize
from these aqueous solutions. However, these solutions have a tendency to decompose,
which can inhibit the growth of large single crystals.

Single-Crystal X-ray Diffraction (SC-XRD)

A general protocol for the determination of crystal structures of strontium thiosulphate
hydrates using SC-XRD is as follows:
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o Crystal Mounting: A suitable single crystal of the hydrate is selected and mounted on a
goniometer head.

» Data Collection: The crystal is placed in a diffractometer equipped with a suitable X-ray
source (e.g., Mo Ka radiation). The diffraction data are collected at a specific temperature
(e.g., 297 K for the monohydrate) by rotating the crystal and recording the diffraction pattern
at various orientations.

o Data Reduction and Structure Solution: The collected diffraction intensities are processed to
yield a set of unique reflections. The crystal structure is then solved using direct methods or
Patterson synthesis.

o Structure Refinement: The initial structural model is refined against the experimental data to
obtain the final atomic positions, bond lengths, and bond angles.

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are employed
to study the thermal decomposition and phase transitions of the hydrated crystals.

3.3.1. General Protocol for TGA/DSC of Hydrated Salts

o Sample Preparation: A small, accurately weighed amount of the crystalline hydrate is placed
in an appropriate sample pan (e.g., aluminum or alumina).

e Instrumentation: The analysis is performed using a simultaneous TGA/DSC instrument.

o Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a
controlled atmosphere (e.g., nitrogen or air).

o Data Analysis: The TGA curve records the mass loss as a function of temperature, indicating
dehydration and decomposition events. The DSC curve shows endothermic or exothermic
peaks corresponding to phase transitions, melting, and decomposition.

Visualizations

The following diagrams illustrate the experimental workflows for the synthesis and structural
determination of strontium thiosulphate hydrates.
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Caption: Synthesis workflow for strontium thiosulphate hydrates.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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